Cas no 842115-70-2 (7-CHLORO-3,5-DIMETHYL-2-BENZOFURANCARBOXYLIC ACID)

• Product Name: 7-CHLORO-3,5-DIMETHYL-2-BENZOFURANCARBOXYLIC ACID
• CAS No: 842115-70-2
• MF: C₁₁H₉ClO₃
• MW: 224.640362501144
• CID: 1821970
• PubChem ID: 2995906
• Update Time: 2025-04-21

7-CHLORO-3,5-DIMETHYL-2-BENZOFURANCARBOXYLIC ACID Chemical and Physical Properties

Names and Identifiers

• 7-CHLORO-3,5-DIMETHYL-2-BENZOFURANCARBOXYLIC ACID
• 842115-70-2
• 7-chloro-3,5-dimethyl-2-benzofurancarboxylic acid, AldrichCPR
• SR-01000305763
• AKOS000359171
• SR-01000305763-1
• DB-307309

• Inchi： 1S/C11H9ClO3/c1-5-3-7-6(2)9(11(13)14)15-10(7)8(12)4-5/h3-4H,1-2H3,(H,13,14)
• InChI Key： LTYBKFWHZKGMEC-UHFFFAOYSA-N
• SMILES： ClC1=CC(C)=CC2=C1OC(C(=O)O)=C2C

Computed Properties

• Exact Mass: 224.024
• Monoisotopic Mass: 224.024
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 50.4Ų

7-CHLORO-3,5-DIMETHYL-2-BENZOFURANCARBOXYLIC ACID Security Information

• Hazard Category Code： 22-36
• Safety Instruction： 26
• Hazardous Material Identification：